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Compound Name: N4-Sulfanilylsulfanilamide
CAS No.: 547-52-4
Cat. No.: B1205878
Get Quote
& J

This guide provides a comprehensive technical overview of N4-Sulfanilylsulfanilamide (CAS
No. 547-52-4), a sulfonamide of interest to researchers and professionals in drug development.
This document delves into its core physicochemical properties, structural characterization, a
representative synthetic pathway, its established mechanism of action, and a practical
application in analytical chemistry.

Core Molecular and Physical Properties

N4-Sulfanilylsulfanilamide, also known as 4-(4'-
aminobenzenesulfonamido)benzenesulfonamide, is a distinct molecule within the broader class
of sulfonamide compounds. Its fundamental properties are crucial for any experimental design,
from solubility studies to formulation development.[1]

Table 1: Physicochemical Properties of N4-
Sulfanilylsulfanilamide
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Property Value Source(s)
Molecular Formula C12H13N304S2 [1]
Molecular Weight 327.38 g/mol [1]
CAS Number 547-52-4 [1]
Appearance Needles from water [1]
Melting Point 133-134 °C [1]

Slightly soluble in cold water;

more soluble in hot water.

Soluble in methanol, ethanol,
Solubility ether, dilute NHs, and dilute [1]

HCI. Practically insoluble in

petroleum ether and

chloroform.

4¢-Sulfamoylsulfanilanilide, 4-
aminobenzenesulfono-p-
sulfamoylanilide, 4-(4¢-

Synonyms ] ] [1]
aminobenzenesulfonamido)be
nzenesulfonamide, Diseptal C,

Uliron C, Disulon

Structural Elucidation and Spectroscopic Profile

The structural identity of a compound is paramount in research and development. While
comprehensive, publicly available spectra for N4-Sulfanilylsulfanilamide are limited, its
structure can be confirmed through a combination of mass spectrometry, NMR, and IR
spectroscopy.

Molecular Structure Diagram

The structure of N4-Sulfanilylsulfanilamide consists of two benzene rings linked by a
sulfonamide bridge, with an amino group on one ring and a sulfonamide group on the other.

Caption: Molecular structure of N4-Sulfanilylsulfanilamide.
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Expected Spectroscopic Data

e Mass Spectrometry (MS): The molecular ion peak [M]+ would be expected at m/z 327.38.
High-resolution mass spectrometry would confirm the elemental composition of
C12H13N304S2. Fragmentation patterns would likely show cleavage at the sulfonamide
linkages.

e 1H NMR Spectroscopy: The proton NMR spectrum would be complex, showing distinct
signals for the aromatic protons on both benzene rings, likely in the range of 6.5-8.5 ppm.[2]
The protons of the two NHz groups and the NH bridge would appear as singlets, with their
chemical shifts dependent on the solvent and concentration.

e 13C NMR Spectroscopy: The carbon NMR spectrum would display signals for the twelve
carbon atoms. The aromatic carbons would resonate in the region of 110-160 ppm.[3]

« Infrared (IR) Spectroscopy: Key characteristic peaks would include N-H stretching vibrations
for the amino and amide groups (around 3200-3500 cm~1), S=0 stretching vibrations for the
sulfonamide groups (asymmetric and symmetric stretches around 1320-1350 cm~* and
1140-1160 cm™?, respectively), and aromatic C=C stretching vibrations (around 1500-1600
cm™1).[3]

Representative Synthesis Protocol

The synthesis of N4-Sulfanilylsulfanilamide can be conceptually approached through the
reaction of a protected sulfanilamide derivative with a second sulfanilamide molecule. A
plausible, though generalized, synthetic route is outlined below, based on established
sulfonamide chemistry.[4][5]

Diagram of Synthetic Workflow
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Caption: Generalized synthetic workflow for N4-Sulfanilylsulfanilamide.

Step-by-Step Methodology

» Protection of the Starting Material: Acetanilide is reacted with chlorosulfonic acid to produce
4-acetamidobenzenesulfonyl chloride. This protection step is crucial to direct the subsequent
reaction to the desired position.[5]

o Coupling Reaction: The resulting 4-acetamidobenzenesulfonyl chloride is then reacted with
sulfanilamide in the presence of a base like pyridine. The amino group of sulfanilamide acts
as a nucleophile, attacking the sulfonyl chloride to form the sulfonamide linkage.

o Deprotection and Purification: The acetyl protecting group is removed by acid hydrolysis to
yield the final product, N4-Sulfanilylsulfanilamide.[6] The crude product is then purified,
typically by recrystallization from a suitable solvent like an ethanol-water mixture, to obtain
the final compound with high purity.[7]

Mechanism of Action: A Competitive Inhibitor

Like other sulfonamides, N4-Sulfanilylsulfanilamide is expected to act as an antibacterial
agent by competitively inhibiting the bacterial enzyme dihydropteroate synthase.[8] This
enzyme is vital for the synthesis of folic acid in bacteria.
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Caption: Mechanism of action of N4-Sulfanilylsulfanilamide.
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By mimicking the structure of the natural substrate, p-aminobenzoic acid (PABA), N4-
Sulfanilylsulfanilamide binds to the active site of dihydropteroate synthase, thereby blocking
the synthesis of dihydrofolic acid, a precursor to folic acid. Since mammals obtain folic acid
from their diet and do not possess this enzyme, sulfonamides exhibit selective toxicity towards
bacteria.

Application in Analytical Chemistry: HPLC
Reference Standard

N4-Sulfanilylsulfanilamide can serve as a reference standard for the development and
validation of analytical methods, such as High-Performance Liquid Chromatography (HPLC),
for the quantification of sulfonamides in various matrices.

Experimental Protocol: HPLC Analysis

This protocol outlines a general procedure for using N4-Sulfanilylsulfanilamide as a reference
standard.

o Preparation of Standard Stock Solution: Accurately weigh approximately 10 mg of N4-
Sulfanilylsulfanilamide reference standard and dissolve it in a suitable solvent (e.g.,
methanol) in a 100 mL volumetric flask to obtain a stock solution of 100 pg/mL.

» Preparation of Working Standards: Prepare a series of working standards by serial dilution of
the stock solution with the mobile phase to achieve concentrations ranging from, for
example, 0.1 pg/mL to 10 pg/mL.

o Chromatographic Conditions:

o

HPLC System: A standard HPLC system with a UV detector.

o

Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 pm).

[¢]

Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (Solvent A)
and acetonitrile (Solvent B).

Flow Rate: 1.0 mL/min.

[¢]
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o Detection Wavelength: 270 nm.

o Injection Volume: 20 pL.

 Calibration Curve Construction: Inject the working standards into the HPLC system and
record the peak areas. Plot a calibration curve of peak area versus concentration.

o Sample Analysis: Prepare the sample to be analyzed by extracting the sulfonamides and
dissolving the extract in the mobile phase. Inject the sample into the HPLC system and
determine the concentration of N4-Sulfanilylsulfanilamide using the calibration curve.

Safety and Handling

As with any chemical substance, proper safety precautions should be observed when handling
N4-Sulfanilylsulfanilamide.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.[9]

» Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area.[9][10]

o Storage: Store in a tightly closed container in a cool, dry place, protected from light.[9]

e First Aid:

[¢]

Skin Contact: Wash off immediately with soap and plenty of water.[11]

o

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[11]

o

Inhalation: Move to fresh air.[11]

o

Ingestion: Rinse mouth with water and seek medical advice.[11]

Conclusion

N4-Sulfanilylsulfanilamide is a sulfonamide with well-defined physicochemical properties. Its
synthesis follows established chemical principles for this class of compounds. Its presumed
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mechanism of action as a competitive inhibitor of dihydropteroate synthase makes it a subject

of interest in antibacterial research. Furthermore, its stability and purity make it a suitable

reference standard for analytical method development in drug discovery and quality control.

This guide provides foundational technical information to support further research and

application of this compound.

References

Synthesis of 4-aminobenzenesulfonamide. PrepChem.com. (n.d.). Retrieved January 21,
2026, from [Link]

Synthesis of Sulfanilamide. Chemistry Steps. (n.d.). Retrieved January 21, 2026, from [Link]

SULPHANILAMIDE MATERIAL SAFETY DATA SHEET. Techno PharmChem. (n.d.).
Retrieved January 21, 2026, from [Link]

Sulfanilamide - SDS. IsoLab. (n.d.). Retrieved January 21, 2026, from [Link]

Kowalik, M., et al. (2021). Electronic Supplementary Information Experimental and
theoretical investigation of conformational states and noncovalent interactions in crystalline
sulfonamides. The Royal Society of Chemistry.

ResearchGate. (n.d.). 1 H NMR and 13 C NMR of the prepared compounds. Retrieved
January 21, 2026, from [Link]

PubChem. (n.d.). N4-Acetylsulfanilamide. National Center for Biotechnology Information.
Retrieved January 21, 2026, from [Link]

Jios, J. L., et al. (2005).

ChemBK. (n.d.). 4-aminobenzenesulfonamide. Retrieved January 21, 2026, from [Link]

ResearchGate. (n.d.). 1 H NMR and 13 C NMR of the prepared compounds. Retrieved
January 21, 2026, from [Link]

Asker, F. W, et al. (n.d.). Synthesis and characterization of some sulfonamide dervatives.

NIST. (n.d.). Sulfanilamide. NIST WebBook. Retrieved January 21, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.prepchem.com/synthesis-of-4-aminobenzenesulfonamide/
https://www.chemistrysteps.com/synthesis-of-sulfanilamide/
https://www.technopharmchem.com/msds/SULPHANILAMIDE.pdf
https://www.isolab.de/msds/63-74-1.pdf
https://www.researchgate.net/figure/1-H-NMR-and-13-C-NMR-of-the-prepared-compounds_tbl2_273867623
https://pubchem.ncbi.nlm.nih.gov/compound/N4-Acetylsulfanilamide
https://www.chembk.com/en/chem/4-aminobenzenesulfonamide
https://www.researchgate.net/figure/1-H-NMR-and-13-C-NMR-of-the-prepared-compounds_tbl2_273867623
https://webbook.nist.gov/cgi/cbook.cgi?ID=C63741&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Google Patents. (n.d.). CN102627624B - 4-(4-aminobenzene sulfonamide) phenylacetic acid
derivative and preparation method and application thereof.

e DrugFuture. (n.d.). N4-Sulfanilylsulfanilamide. Retrieved January 21, 2026, from [Link]

o Google Patents. (n.d.). CN103483230B - The preparation method of p-
aminobenzenesulfonamide.
e Alani, B. G. (2021). synthesis of sulfanilamide.

e NIST. (n.d.). Sulfanilamide, 2,5-dimethoxy-. NIST WebBook. Retrieved January 21, 2026,
from [Link]

e ChemRxiv. (n.d.). Sulfanilamide Synthesis with a Modern Silyl-Sulfinylamine Willis Reagent.
Retrieved January 21, 2026, from [Link]

e USDA. (n.d.). Quantitation and Confirmation of Sulfonamides by Liquid Chromatography -
Tandem. Retrieved January 21, 2026, from [Link]

e mzCloud. (2014, December 1). Sulfanilamide. Retrieved January 21, 2026, from [Link]

o Google Patents. (n.d.). CN105237446A - Synthetic method of p-aminobenzenesulfonamide.

e Petrov, O., et al. (2006). IR spectral and structural studies of 4-aminobenzenesulfonamide
(sulfanilamide)-dO, -d4, and -15N, as well as their azanions: Combined DFT
B3LYP/experimental approach.

o Synthesis of Sulfanilamide. (n.d.). Retrieved January 21, 2026, from [Link]

o USDA. (n.d.). Screening, Quantitation and Confirmation of Sulfonamides by Liquid
Chromatography - Tandem Mass Spectrometry. NUCLEUS information resources. Retrieved
January 21, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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